Cas no 1308650-50-1 (Tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate
• CAS No: 1308650-50-1
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• MDL: MFCD18089630
• CID: 5188162
• Update Time: 2025-06-11

Tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate
• tert-butyl3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate
• Tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate

• MDL： MFCD18089630
• Inchi： 1S/C13H25N3O2/c1-13(2,3)18-12(17)16-8-10(14)11(9-16)15-6-4-5-7-15/h10-11H,4-9,14H2,1-3H3
• InChI Key： CSHVCZQNDRRFLH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C1)N1CCCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 0.6
• Topological Polar Surface Area: 58.8

Additional information on Tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate (CAS No. 1308650-50-1)

Tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 1308650-50-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories. The unique structural features of this compound, particularly its tert-butyl substituent and the presence of both amino and pyrrolidinyl groups, contribute to its potential as a lead compound in drug discovery.

The compound's molecular structure, characterized by a pyrrolidine ring connected to a pyrrolidine moiety, offers a versatile scaffold for further chemical modifications. This structural motif is frequently encountered in bioactive molecules, suggesting that Tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate may serve as a valuable intermediate in the synthesis of more complex pharmacophores. The tert-butyl group, in particular, provides steric hindrance that can influence the compound's interactions with biological targets, making it an attractive feature for medicinal chemists.

In recent years, there has been a growing interest in the development of small molecules that can modulate neural pathways and neurotransmitter systems. The pyrrolidinyl group in Tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate is known to be a common structural element in compounds that interact with central nervous system (CNS) receptors. This has led to extensive research into its potential applications in treating neurological disorders such as depression, anxiety, and cognitive impairments. The combination of the amino and carboxylate functional groups further enhances its versatility, allowing for various derivatization strategies to optimize its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutics. The presence of both an amino group and a carboxylate group provides multiple points for chemical modification, enabling researchers to tailor its biological activity towards specific therapeutic targets. For instance, the amino group can be acylated or alkylated to introduce additional functional moieties, while the carboxylate group can be used to form esters or amides, further expanding its synthetic utility.

The pharmaceutical industry has been particularly keen on exploring new chemical entities that can address unmet medical needs. Tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate fits well within this landscape due to its unique structural features and potential biological activities. Recent studies have demonstrated that similar compounds containing pyrrolidine rings have shown efficacy in preclinical models of CNS disorders. These findings have spurred further investigation into the pharmacological profile of Tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate, with the aim of identifying new drug candidates.

The synthesis of Tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrrolidine core efficiently. These methods not only improve the overall yield but also minimize unwanted side products, making the process more sustainable and scalable.

In addition to its pharmaceutical applications, Tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrrolidine-1-carboxylate has shown promise in materials science research. Its unique structural motifs make it a candidate for developing novel polymers and coordination complexes with potential applications in catalysis and nanotechnology. The ability to modify its functional groups allows researchers to fine-tune its physical properties, making it adaptable for various industrial uses.

The growing body of research on Tert-butyl 3-amino-4-(pyrrolidin-1-yl)pyrролидин карбоксилата underscores its significance as a versatile chemical entity. As our understanding of its biological activities continues to evolve, so too will its applications in medicine and materials science. The continued exploration of this compound and related derivatives holds great promise for advancing scientific knowledge and developing innovative solutions to complex challenges.